Cas no 91184-02-0 (3H-Imidazo4,5-cpyridine,5-oxide)

• Product name: 3H-Imidazo4,5-cpyridine,5-oxide
• CAS No: 91184-02-0
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD19217460
• CID: 787990
• PubChem ID: 11389410

3H-Imidazo4,5-cpyridine,5-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]pyridine, 5-oxide
• 3H-IMIDAZO[4,5-C]PYRIDINE, 5-OXIDE
• 5-hydroxyimidazo[4,5-c]pyridine
• 1(3)H-imidazo[4,5-c]pyridine 5-oxide
• 1H-imidazo[4,5-c]pyridine-5-oxide
• 1H-Imidazo[4,5-c]pyridine-N-oxide
• 1H-Imidazo<4.5-c>pyridin-5-oxyd
• SCHEMBL7291391
• SCHEMBL5118928
• 91184-02-0
• AKOS025212131
• F17476
• DTXSID40464283
• AKOS024462603
• 3h-imidazo[4,5-c]pyridine 5-oxide
• CS2013
• 3H-Imidazo[4,5-c]pyridine5-oxide
• PS-11808
• 1H-Imidazo[4,5-c]pyridine 5-oxide
• ORKMKUFDROWXRF-UHFFFAOYSA-N
• MFCD19217460
• 5-Oxido-1H-imidazo[4,5-c]pyridin-5-ium
• CHEMBL33105
• 3H-Imidazo4,5-cpyridine,5-oxide

• MDL： MFCD19217460
• Inchi： InChI=1S/C6H5N3O/c10-9-2-1-5-6(3-9)8-4-7-5/h1-4H,(H,7,8)
• InChI Key： ORKMKUFDROWXRF-UHFFFAOYSA-N
• SMILES： C1=C2C(=C[N+](=C1)[O-])NC=N2

Computed Properties

• Exact Mass: 135.04300
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94000
• LogP: 0.66860

3H-Imidazo4,5-cpyridine,5-oxide Security Information

3H-Imidazo4,5-cpyridine,5-oxide Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines

Additional information on 3H-Imidazo4,5-cpyridine,5-oxide

1H-Imidazo[4,5-c]pyridine, 5-oxide: A Comprehensive Overview

The compound with CAS No. 91184-02-0, commonly referred to as 1H-Imidazo[4,5-c]pyridine, 5-oxide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a wide range of applications. The imidazo[4,5-c]pyridine core structure is particularly notable for its unique electronic properties and structural versatility.

Recent studies have highlighted the potential of 1H-Imidazo[4,5-c]pyridine, 5-oxide in various areas, including drug discovery and advanced materials development. Researchers have explored its role as a building block for constructing complex heterocyclic frameworks, which are essential in modern medicinal chemistry. The 5-oxide functional group adds an additional layer of complexity to the molecule, enabling it to participate in diverse chemical reactions and interactions.

The synthesis of 1H-Imidazo[4,5-c]pyridine, 5-oxide typically involves multi-step processes that require precise control over reaction conditions. One of the most efficient methods reported in recent literature involves the cyclization of appropriately substituted precursors under thermal or catalytic conditions. This approach not only ensures high yields but also allows for the incorporation of various substituents to tailor the molecule's properties.

In terms of applications, 1H-Imidazo[4,5-c]pyridine, 5-oxide has shown promise in the development of novel pharmaceutical agents. Its ability to act as a scaffold for bioactive molecules makes it a valuable tool in drug design. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors and anti-inflammatory agents. These findings underscore its importance in contemporary medicinal chemistry research.

Beyond its role in drug discovery, 1H-Imidazo[4,5-c]pyridine, 5-oxide has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic materials. These applications highlight its versatility and the ongoing interest in its properties.

The structural integrity and reactivity of 1H-Imidazo[4,5-c]pyridine, 5-oxide are further enhanced by its ability to engage in hydrogen bonding and π–π interactions. These characteristics make it an ideal candidate for supramolecular chemistry studies. Researchers have utilized this compound to construct self-assembled structures with potential applications in nanotechnology.

In conclusion, 1H-Imidazo[4,5-c]pyridine, 5-oxide (CAS No. 91184-02-0) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure and reactivity continue to drive innovative research directions, making it a cornerstone in modern chemical research.